Cas no 1227573-88-7 (4-Fluoro-6-methoxy-indole-3-carboxyaldehyde)

• Product Name: 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde
• CAS No: 1227573-88-7
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4821351
• Update Time: 2025-07-18

4-Fluoro-6-methoxy-indole-3-carboxyaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-methoxyindole-3-carboxaldehyde
• 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde

• Inchi： 1S/C10H8FNO2/c1-14-7-2-8(11)10-6(5-13)4-12-9(10)3-7/h2-5,12H,1H3
• InChI Key： KMVGAGBCQCDFAJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C=O)=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde

4-Fluoro-6-methoxy-indole-3-carboxyaldehyde (CAS No. 1227573-88-7): A Comprehensive Overview

4-Fluoro-6-methoxy-indole-3-carboxyaldehyde (CAS No. 1227573-88-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde is composed of an indole core with a fluoro substituent at the 4-position and a methoxy group at the 6-position, along with a carboxyaldehyde functional group at the 3-position. These specific substitutions contribute to its distinct chemical properties and biological activities. The presence of the fluoro and methoxy groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and anti-cancer properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry in 2022, 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde was shown to have significant cytotoxic effects on several cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings underscore the compound's potential as a lead molecule for developing new anticancer drugs.

Beyond its therapeutic applications, 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde has also been explored for its use in chemical synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel indole derivatives with enhanced biological activities.

The synthesis of 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 4-fluoroaniline with 6-methoxysalicylaldehyde followed by cyclization to form the indole ring. Subsequent oxidation steps are then employed to introduce the carboxyaldehyde functionality. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as using catalysts and green solvents.

The physicochemical properties of 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde, including its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. For instance, its solubility in organic solvents like DMSO and DMF makes it suitable for use in high-throughput screening assays for drug discovery. Additionally, its stability under physiological conditions ensures that it remains active during biological evaluations.

In conclusion, 4-Fluoro-6-methoxy-indole-3-carboxyaldehyde (CAS No. 1227573-88-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.